(2R,4R)-1-tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate
CAS No.: 114676-69-6
Cat. No.: VC20892007
Molecular Formula: C11H19NO5
Molecular Weight: 245.27 g/mol
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Specification
| CAS No. | 114676-69-6 |
|---|---|
| Molecular Formula | C11H19NO5 |
| Molecular Weight | 245.27 g/mol |
| IUPAC Name | 1-O-tert-butyl 2-O-methyl (2R,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-7(13)5-8(12)9(14)16-4/h7-8,13H,5-6H2,1-4H3/t7-,8-/m1/s1 |
| Standard InChI Key | MZMNEDXVUJLQAF-HTQZYQBOSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N1C[C@@H](C[C@@H]1C(=O)OC)O |
| Canonical SMILES | CC(C)(C)OC(=O)N1CC(CC1C(=O)OC)O |
Introduction
(2R,4R)-1-tert-butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate is a chemical compound with the molecular formula C₁₁H₁₉NO₅ and a molecular weight of 245.27 g/mol . It is also known by several synonyms including N-(tert-Butoxycarbonyl)-cis-4-hydroxy-D-proline methyl ester and Boc-D-cis-Hyp-OMe .
Applications
(2R,4R)-1-tert-butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate serves as an intermediate in organic synthesis and has been particularly noted for its role in producing non-cleavable linkers used in antibody-drug conjugates (ADCs) . ADCs are therapeutic agents designed to selectively target cancer cells while minimizing damage to healthy tissues.
Synthesis
The synthesis of this compound typically involves protecting groups strategies common in peptide chemistry. The Boc group protects the nitrogen atom on the pyrrolidine ring during reactions that modify other parts of the molecule.
Steps Involved:
Table: Synthesis Overview
| Step | Reaction Type | Reagents Used |
|---|---|---|
| Protection | Esterification | Di-t-butyl dicarbonate |
| Hydroxylation | Oxidation | Various oxidizing agents |
Note: This table provides an overview; specific conditions may vary based on experimental requirements.
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